Cas no 1019108-35-0 (ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate)

ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate structure
1019108-35-0 structure
Product Name:ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
CAS No:1019108-35-0
MF:C9H12N2O2S
MW:212.268780708313
MDL:MFCD09864118
CID:1028738
PubChem ID:44116799
Update Time:2025-04-20

ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
    • ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
    • Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
    • MFCD09864118
    • SCHEMBL1155828
    • AKOS015958216
    • 4H-Cyclopentathiazole-4-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester
    • F52716
    • DA-48345
    • F2158-0001
    • WPXJXXKAEGZYSK-UHFFFAOYSA-N
    • ethyl-2-amino-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
    • Z1269157814
    • 1019108-35-0
    • SY204859
    • EN300-240385
    • MDL: MFCD09864118
    • Inchi: 1S/C9H12N2O2S/c1-2-13-8(12)5-3-4-6-7(5)11-9(10)14-6/h5H,2-4H2,1H3,(H2,10,11)
    • InChI Key: WPXJXXKAEGZYSK-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1CCC2C(=O)OCC

Computed Properties

  • Exact Mass: 212.06194880g/mol
  • Monoisotopic Mass: 212.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 93.4Ų

ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate Security Information

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ethyl 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate Related Literature

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